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Compound of Interest

Compound Name: Lornoxicam-d4

Cat. No.: B565427 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal

of Lornoxicam-d4, a deuterated analog of the potent non-steroidal anti-inflammatory drug

(NSAID), Lornoxicam. Adherence to these procedures is critical to ensure personnel safety and

prevent environmental contamination. Lornoxicam is classified as fatal if swallowed,

necessitating stringent handling protocols.[1][2]

Personal Protective Equipment (PPE)
The selection and proper use of Personal Protective Equipment (PPE) are the first line of

defense against exposure to Lornoxicam-d4. The following table summarizes the required

PPE for various laboratory operations involving this compound.
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Operation
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Storage and

Transport

Tightly fitting

safety goggles

with side-shields

(conforming to

EN 166 or

NIOSH

approved).[3]

Chemical-

impermeable

gloves

(inspected prior

to use).[3]

Laboratory coat.
Not generally

required.

Weighing and

Aliquoting (in a

ventilated

enclosure)

Tightly fitting

safety goggles

with side-shields

or a face shield.

[3][4]

Double-gloving

with chemical-

resistant gloves

(e.g., nitrile).[5]

Disposable gown

made of low-

permeability

fabric with a solid

front, long

sleeves, and

tight-fitting cuffs.

[5]

A full-face

respirator is

required if

exposure limits

are exceeded or

if irritation is

experienced.[3]

Solution

Preparation and

Handling

Tightly fitting

safety goggles

with side-shields.

[3]

Double-gloving

with chemical-

resistant gloves.

[5]

Disposable gown

with tight-fitting

cuffs.[5]

Work in a well-

ventilated area or

chemical fume

hood to avoid

aerosol

formation.[2][6]

Accidental Spill

Cleanup

Tightly fitting

safety goggles

with side-shields

and a face

shield.[3][4]

Double-gloving

with chemical-

resistant,

impervious

gloves.[3]

Fire/flame

resistant and

impervious

clothing or

coveralls.[3]

Full-face

respirator with

appropriate

cartridges.[3]

Waste Disposal

Tightly fitting

safety goggles

with side-shields.

[3]

Double-gloving

with chemical-

resistant gloves.

[5]

Disposable

gown.[5]

Not generally

required if

handling sealed

waste

containers.
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Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Lornoxicam-d4 is crucial to minimize exposure risk. The

following workflow outlines the key steps for weighing the solid compound and preparing a

solution.
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Preparation

Weighing

Solution Preparation

Post-Handling Cleanup

Designate a work area in a chemical fume hood or ventilated balance enclosure.

Don all required PPE (see table).

Decontaminate the work surface before starting.

Tare a tared weigh boat or container on an analytical balance.

Carefully dispense the required amount of Lornoxicam-d4.

Record the exact weight.

Securely close the primary Lornoxicam-d4 container.

Quantitatively transfer the weighed compound to a volumetric flask.

Add a portion of the desired solvent and gently swirl to dissolve.

Add solvent to the calibration mark.

Cap and invert the flask several times to ensure a homogenous solution.

Label the solution with the compound name, concentration, date, and your initials.

Decontaminate the work surface and any equipment used.

Dispose of all single-use PPE as hazardous waste.

Wash hands thoroughly with soap and water.

Click to download full resolution via product page

Figure 1. Workflow for weighing and preparing Lornoxicam-d4 solutions.
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Experimental Protocol: Weighing and Dissolving
Lornoxicam-d4

Preparation:

Designate a specific area for handling Lornoxicam-d4, preferably within a chemical fume

hood or a ventilated balance enclosure.

Assemble all necessary materials: Lornoxicam-d4, solvent, volumetric flasks, spatulas,

weigh boats, and waste containers.

Don the appropriate PPE as detailed in the table above. This should include a lab coat,

safety goggles, and double gloves.

Decontaminate the work surface with an appropriate cleaning agent.

Weighing:

Place a weigh boat on the analytical balance and tare it.

Carefully transfer the desired amount of Lornoxicam-d4 powder to the weigh boat using a

clean spatula. Avoid creating dust.

Once the target weight is achieved, record the exact amount.

Securely close the primary container of Lornoxicam-d4.

Solution Preparation:

Quantitatively transfer the weighed Lornoxicam-d4 into a clean volumetric flask of the

appropriate size.

Add a small amount of the chosen solvent to the flask and gently swirl to dissolve the

compound.

Once dissolved, add more solvent until the solution reaches the calibration mark on the

neck of the flask.
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Cap the flask and invert it multiple times to ensure the solution is thoroughly mixed.

Label the flask clearly with the compound name (Lornoxicam-d4), concentration, solvent,

preparation date, and the researcher's initials.

Cleanup:

Wipe down the work surface and all non-disposable equipment with a suitable

decontaminating solution.

Dispose of all contaminated disposable items, including gloves, weigh boats, and wipes, in

the designated hazardous waste container.

Remove PPE in the reverse order it was put on, being careful to avoid self-contamination.

Wash hands thoroughly with soap and water.

Disposal Plan: Managing Lornoxicam-d4 Waste
Proper segregation and disposal of Lornoxicam-d4 waste are imperative to prevent

environmental contamination and ensure regulatory compliance. All materials that have come

into contact with Lornoxicam-d4 must be treated as hazardous waste.
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Waste Generation

Waste Segregation

Labeling

Disposal

Solid Waste (gloves, gowns, weigh boats, contaminated wipes)

Place in a designated, labeled, leak-proof hazardous solid waste container.

Liquid Waste (unused solutions, solvent rinses)

Collect in a labeled, sealed, and compatible hazardous liquid waste container.

Sharps Waste (contaminated needles, pipette tips)

Place in a designated, puncture-resistant hazardous sharps container.

Label all waste containers with:
- 'Hazardous Waste'

- 'Cytotoxic'
- Lornoxicam-d4

- Accumulation Start Date
- Hazard Symbols

Store waste in a designated satellite accumulation area.

Arrange for pickup by the institution's Environmental Health and Safety (EHS) department.

Waste is transported for high-temperature incineration by a licensed facility.

Click to download full resolution via product page

Figure 2. Disposal pathway for Lornoxicam-d4 waste.

Disposal Protocol
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Segregation at the Source:

Solid Waste: All contaminated solid materials, such as gloves, disposable gowns, weigh

boats, and cleaning materials, must be placed in a designated, leak-proof container lined

with a yellow bag labeled for cytotoxic/hazardous waste.[7]

Liquid Waste: Unused solutions and solvent rinses containing Lornoxicam-d4 should be

collected in a dedicated, sealed, and clearly labeled hazardous liquid waste container.

Ensure the container material is compatible with the solvent used.

Sharps Waste: Contaminated sharps, including needles, syringes, and pipette tips, must

be disposed of in a rigid, puncture-resistant sharps container labeled for hazardous waste.

[7]

Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste" and

"Cytotoxic".[6][8]

The label should also include the full chemical name (Lornoxicam-d4), the accumulation

start date, and appropriate hazard pictograms (e.g., skull and crossbones for acute

toxicity).[6][9]

Storage:

Store sealed waste containers in a designated and secure satellite accumulation area

within the laboratory, away from general lab traffic.

Final Disposal:

When waste containers are full, follow your institution's procedures to arrange for pickup

by the Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal company.

Do not dispose of any Lornoxicam-d4 waste down the drain or in the regular trash.[10]

The primary method for the disposal of cytotoxic waste is high-temperature incineration.[3]
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By adhering to these stringent safety and handling protocols, researchers can work safely with

Lornoxicam-d4 while protecting themselves, their colleagues, and the environment. Always

consult your institution's specific safety guidelines and the Safety Data Sheet for Lornoxicam-
d4 before beginning any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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